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Compound of Interest

Compound Name: 1,5-Dimethyl Citrate

Cat. No.: B1141270

Despite a comprehensive search of available scientific and historical databases, detailed
information regarding the discovery, history, and specific biological functions of 1,5-Dimethyl
Citrate (CAS Number: 53798-96-2) remains elusive. This scarcity of data prevents the creation

of an in-depth technical guide as requested.

1,5-Dimethyl Citrate, also known by its systematic name 2-Hydroxy-1,2,3-propanetricarboxylic
Acid 1,3-Dimethyl Ester, is commercially available as a chemical for research purposes. Its
basic chemical properties are documented, including its molecular formula (C8H1207).
However, beyond this fundamental identification, there is a notable absence of published
literature detailing its origin, the researchers who may have first synthesized or identified it, and
the timeline of its scientific exploration.

Our investigation into the broader category of citrate esters reveals a rich history of their
synthesis and application, primarily as non-toxic plasticizers in polymers, as solvents in various
industries, and as components in food and pharmaceutical products. The parent molecule,
citric acid, has a well-documented history, from its initial isolation from lemon juice by Carl
Wilhelm Scheele in 1784 to its large-scale industrial production through microbial fermentation.
This extensive body of knowledge on citric acid and its other esters, such as triethyl citrate and
tributyl citrate, does not, however, extend to the specific 1,5-dimethyl ester variant.

Furthermore, searches for biological activity or specific mechanisms of action for 1,5-Dimethyl
Citrate have not yielded any significant findings. There is no readily available information on its
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involvement in any signaling pathways, its potential therapeutic effects, or any drug
development research in which it may have been a subject.

Consequently, the core requirements for a technical guide—including historical milestones,
detailed experimental protocols for its synthesis and study, quantitative data on its properties
and effects, and diagrams of its biological interactions—cannot be met at this time due to the
lack of primary research and review articles in the public domain.

It is possible that research on 1,5-Dimethyl Citrate exists in proprietary industrial archives or in
specialized, non-public databases. However, based on the extensive search of publicly
accessible information, it appears to be a compound that has not been a significant focus of
academic or industrial research. Therefore, a comprehensive technical guide on its discovery
and history cannot be produced.

 To cite this document: BenchChem. [1,5-Dimethyl Citrate: An Obscure Molecule with Limited
Publicly Available Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141270#1-5-dimethyl-citrate-discovery-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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